Cas no 330801-80-4 (methyl 6-formyl-1-benzothiophene-2-carboxylate)

• Product Name: methyl 6-formyl-1-benzothiophene-2-carboxylate
• CAS No: 330801-80-4
• MF: C₁₁H₈O₃S
• MW: 220.244421958923
• CID: 1455379
• Update Time: 2024-08-25

methyl 6-formyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-formyl-1-benzothiophene-2-carboxylate
• Methyl-6-formyl-1-benzothiophen-2-carboxylat
• LogP
• Benzo[b]thiophene-2-carboxylic acid, 6-formyl-, methyl ester
• methyl 6-formylbenzo[b]thiophene-2-carboxylate

• Inchi： 1S/C11H8O3S/c1-14-11(13)10-5-8-3-2-7(6-12)4-9(8)15-10/h2-6H,1H3
• InChI Key： PXQLMTXBHSEXJU-UHFFFAOYSA-N
• SMILES： C12=CC(C=O)=CC=C1C=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 220.01944

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 374.8±22.0 °C(Predicted)
• PSA: 43.37